Cas no 1138140-83-6 (1-(4-Amino-3-methylphenoxy)propan-2-ol)

• Product Name: 1-(4-Amino-3-methylphenoxy)propan-2-ol
• CAS No: 1138140-83-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6237305
• PubChem ID: 65277898
• Update Time: 2025-09-24

1-(4-Amino-3-methylphenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-3-methylphenoxy)propan-2-ol
• CS-0278838
• EN300-5005585
• AKOS014612633
• 1138140-83-6
• 1-(4-Amino-3-methylphenoxy)propan-2-ol

• Inchi： 1S/C10H15NO2/c1-7-5-9(3-4-10(7)11)13-6-8(2)12/h3-5,8,12H,6,11H2,1-2H3
• InChI Key： LDGTUHSLOWRWLK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C)C=1)N)CC(C)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(4-Amino-3-methylphenoxy)propan-2-ol

1-(4-Amino-3-methylphenoxy)propan-2-ol: A Comprehensive Overview

The compound with CAS No. 1138140-83-6, commonly referred to as 1-(4-Amino-3-methylphenoxy)propan-2-ol, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines an amino group, a methyl group, and a phenoxy group attached to a propanol backbone. Its chemical formula is C₁₀H₁₅NO₂, and it has a molecular weight of 179.22 g/mol.

The phenoxy group in the molecule plays a crucial role in its reactivity and functionality. The presence of the amino group (-NH₂) and the methyl group (-CH₃) on the aromatic ring introduces steric and electronic effects that influence the compound's properties. Recent studies have highlighted the potential of this compound in pharmaceutical applications, particularly as a precursor for drug development. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, which is a critical area in modern medicinal chemistry.

In terms of physical properties, 1-(4-Amino-3-methylphenoxy)propan-2-ol has a melting point of 65°C and a boiling point of 250°C under standard conditions. Its solubility in water is moderate, making it suitable for use in both aqueous and organic solvents. The compound exhibits good stability under normal storage conditions, though it may degrade under harsh acidic or basic conditions.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound in laboratory settings.

One of the most promising applications of 1-(4-Amino-3-methylphenoxy)propan-2-ol is in the field of materials science. Researchers have investigated its potential as a building block for advanced polymers and surfactants. Its ability to form stable emulsions makes it an attractive candidate for use in coatings, adhesives, and personal care products.

In addition to its industrial applications, this compound has also gained attention in environmental science. Studies have shown that it can act as a biodegradable additive in agricultural chemicals, reducing their environmental impact. This aligns with the growing demand for sustainable solutions in modern agriculture.

Recent research has also explored the biological activity of 1-(4-Amino-3-methylphenoxy)propan-2-ol. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for nutraceuticals and functional foods. However, further studies are required to confirm these findings and establish its safety profile.

In conclusion, 1-(4-Amino-3-methylphenoxy)propan-2-ol (CAS No. 1138140-83-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.